Cas no 10117-22-3 (2,7-Phenanthrenediol,1,8-dibromo-)

• Product Name: 2,7-Phenanthrenediol,1,8-dibromo-
• CAS No: 10117-22-3
• MF: C₁₄H₈Br₂O₂
• MW: 368.020122528076
• CID: 170170
• PubChem ID: 298905
• Update Time: 2025-04-19

2,7-Phenanthrenediol,1,8-dibromo- Chemical and Physical Properties

Names and Identifiers

• 2,7-Phenanthrenediol,1,8-dibromo-
• 1,8-dibromophenanthrene-2,7-diol
• 2, 1,8-dibromo-
• 2,7-Dihydroxy-1,8-dibrom-phenanthren
• AC1L6TTT
• NSC171270
• 10117-22-3
• DTXSID80305621
• NSC-171270

• Inchi： 1S/C14H8Br2O2/c15-13-9-1-2-10-8(4-6-12(18)14(10)16)7(9)3-5-11(13)17/h1-6,17-18H
• InChI Key： CILMXXNYYVHBPZ-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC2C1=CC=C1C(=C(C=CC=21)O)Br)O

Computed Properties

• Exact Mass: 365.88904
• Monoisotopic Mass: 365.889
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.969
• Boiling Point: 491.2°Cat760mmHg
• Flash Point: 250.9°C
• Refractive Index: 1.816
• PSA: 40.46
• LogP: 4.92920